Cas no 361343-66-0 (1-(3,5-dimethylpyrazol-1-yl)propan-2-one)

• Product Name: 1-(3,5-dimethylpyrazol-1-yl)propan-2-one
• CAS No: 361343-66-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD03305776
• CID: 1076660
• PubChem ID: 1485534
• Update Time: 2025-05-19

1-(3,5-dimethylpyrazol-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethyl-1H-pyrazol-1-yl)propan-2-one
• 1-(3,5-Dimethyl-1H-pyrazol-1-yl)acetone
• 1-(3,5-dimethyl-1H-pyrazol-1-yl)acetone(SALTDATA: FREE)
• 1-(3,5-dimethylpyrazol-1-yl)propan-2-one
• 3,5-dimethylpyrazol-1-yl-acetone
• STK349726
• DTXSID80363327
• AKOS000310622
• F8882-2869
• ALBB-003639
• 361343-66-0
• MFCD03305776
• EN300-229801
• SCHEMBL7788141
• 7T-0800
• 1-(3,5-dimethyl-pyrazol-1-yl)-propan-2-one, AldrichCPR
• 1-(3,5-Dimethyl-pyrazol-1-yl)-propan-2-one

• MDL： MFCD03305776
• Inchi： 1S/C8H12N2O/c1-6-4-7(2)10(9-6)5-8(3)11/h4H,5H2,1-3H3
• InChI Key： ROLPGYNPJZZIGQ-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 152.09500
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.08890

1-(3,5-dimethylpyrazol-1-yl)propan-2-one Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(3,5-dimethylpyrazol-1-yl)propan-2-one

Comprehensive Overview of 1-(3,5-dimethylpyrazol-1-yl)propan-2-one (CAS No. 361343-66-0)

1-(3,5-dimethylpyrazol-1-yl)propan-2-one, with the CAS number 361343-66-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, known for its versatile applications in drug discovery and material science. The molecular structure features a 3,5-dimethylpyrazole moiety linked to a propan-2-one group, which contributes to its unique reactivity and functional properties. Researchers are increasingly exploring its potential as a building block for heterocyclic synthesis, particularly in the development of novel bioactive molecules.

In recent years, the demand for pyrazole derivatives like 1-(3,5-dimethylpyrazol-1-yl)propan-2-one has surged due to their role in designing small-molecule inhibitors and catalysts. A trending topic in scientific forums revolves around its utility in green chemistry applications, where sustainable synthesis methods are prioritized. For instance, questions like "How is CAS 361343-66-0 used in eco-friendly catalysis?" or "What are the latest advancements in pyrazole-based drug intermediates?" reflect user interest. The compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques further aligns with modern lab trends.

From a structural perspective, the dimethylpyrazole component enhances steric stability, while the ketone functionality offers a reactive site for further derivatization. This dual characteristic makes 1-(3,5-dimethylpyrazol-1-yl)propan-2-one a valuable candidate for high-throughput screening in medicinal chemistry. Notably, its low toxicity profile and solubility in common organic solvents have been highlighted in recent patent literature, addressing another common query: "Is 361343-66-0 suitable for scalable industrial processes?"

The compound’s relevance extends to material science, where it serves as a precursor for coordination polymers and ligand design. Discussions on platforms like ResearchGate often emphasize its role in creating metal-organic frameworks (MOFs), a hot topic in nanotechnology. SEO-optimized terms such as "pyrazole ketone applications" or "synthesis of 3,5-dimethylpyrazole derivatives" correlate with these trends, underscoring the need for detailed technical resources.

Analytical studies of CAS 361343-66-0 typically employ NMR spectroscopy, HPLC, and mass spectrometry to confirm purity and structural integrity. A frequently asked question—"What analytical methods validate 1-(3,5-dimethylpyrazol-1-yl)propan-2-one purity?"—reflects user concerns about quality control. Manufacturers often provide technical data sheets (TDS) detailing these protocols, ensuring compliance with Good Laboratory Practices (GLP).

In summary, 1-(3,5-dimethylpyrazol-1-yl)propan-2-one (361343-66-0) exemplifies innovation in organic synthesis, bridging gaps between academia and industry. Its adaptability to cutting-edge research and alignment with sustainability goals position it as a compound of enduring scientific value.